Cas no 14244-55-4 (5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin)
5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin Chemical and Physical Properties
Names and Identifiers
-
- Co(II)TPyP
- 5,10,15,20-tetrakis(4'-pyridyl) cobalt(II)porphyrin
- 5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin
-
- Inchi: 1S/C40H24N8.Co/c1-2-30-38(26-11-19-42-20-12-26)32-5-6-34(47-32)40(28-15-23-44-24-16-28)36-8-7-35(48-36)39(27-13-21-43-22-14-27)33-4-3-31(46-33)37(29(1)45-30)25-9-17-41-18-10-25;/h1-24H;/q-2;+2/b37-29-,37-31-,38-30-,38-32-,39-33-,39-35-,40-34-,40-36-;
- InChI Key: BCDJDIDJQGFTSR-GFPSKMGBSA-N
- SMILES: [Co+2]123N4C5C=CC=4C(C4=CC=NC=C4)=C4C=CC(=C(C6=CC=NC=C6)C6C=CC(=C(C7=CC=NC=C7)C7=CC=C(C=5C5=CC=NC=C5)[N-]17)N2=6)[N-]34
5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | PO3733197-500mg |
TPP-(Co2+) |
14244-55-4 | 95% | 500mg |
¥3500 | 2023-11-08 |
5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
Additional information on 5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin
Introduction to 5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin (CAS No. 14244-55-4)
5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin, a compound with the chemical identifier CAS No. 14244-55-4, is a fascinating molecule that has garnered significant attention in the field of inorganic and coordination chemistry. This porphyrin derivative, characterized by its central cobalt(II) ion coordinated to four pyridyl groups, exhibits unique spectroscopic and redox properties that make it a valuable tool in various applications, including catalysis, sensing, and photodynamic therapy.
The structure of 5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin consists of a macrocyclic porphyrin framework with a cobalt(II) ion at its center. The pyridyl groups attached to the porphyrin ring introduce additional functionality and influence the electronic properties of the molecule. This compound is particularly notable for its ability to undergo reversible redox transformations, which are critical for its potential use in energy conversion and storage systems.
In recent years, research on metalloporphyrins has seen remarkable advancements, particularly in the area of molecular electronics and nanotechnology. The unique electronic and steric properties of 5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin have made it a subject of intense study. For instance, studies have demonstrated its potential as a photosensitizer in photodynamic therapy (PDT), where it can generate reactive oxygen species upon irradiation with light, leading to the destruction of cancer cells.
One of the most intriguing aspects of this compound is its ability to act as a catalyst in various organic transformations. The cobalt(II) center in 5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin can facilitate the reduction of oxygen to water or the oxidation of organic substrates under mild conditions. This has led to its exploration as a potential catalyst in fuel cells and other energy-related applications.
The pyridyl groups in this compound not only enhance its solubility but also provide sites for further functionalization. This has opened up avenues for designing more complex and tailored metalloporphyrins with specific functionalities. For example, researchers have investigated the use of this compound as a sensor for detecting small molecules such as CO₂ and NO₂. The interaction between these guest molecules and the porphyrin ring can be monitored through changes in spectroscopic properties.
Recent studies have also highlighted the role of 5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin in biological systems. Metalloporphyrins are known to mimic natural heme proteins found in hemoglobin and cytochrome P450 enzymes. The cobalt-porphyrin complex has been shown to exhibit similar binding properties to these natural systems but with enhanced stability and tunable redox potentials. This makes it an attractive candidate for developing new therapeutic agents.
The synthesis of CAS No. 14244-55-4 involves multiple steps that require precise control over reaction conditions. Typically, it starts with the formation of a free-base porphyrin followed by coordination with cobalt(II) ions and subsequent functionalization with pyridyl groups. Advanced synthetic techniques such as metal-assisted coupling reactions have been employed to improve yield and purity.
In conclusion, 5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin is a versatile compound with numerous potential applications across various scientific fields. Its unique structural and electronic properties make it an excellent candidate for research in catalysis, sensing, photodynamic therapy, and molecular electronics. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow.
14244-55-4 (5,10,15,20-tetrakis(4'-pyridyl)cobalt(II) porphyrin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)